Cas no 1805066-19-6 (2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine)

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features reactive functional groups, including a chloromethyl substituent and a difluoromethyl group, enabling selective modifications for the development of complex molecules. The nitropyridine core enhances electrophilic reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability in drug design. This compound is particularly useful in agrochemical and medicinal chemistry research, where precise functionalization is required. High purity and consistent quality ensure reliable performance in synthetic applications.
2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine structure
1805066-19-6 structure
Product Name:2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
CAS No:1805066-19-6
MF:C8H7ClF2N2O2
MW:236.603187799454
CID:4897229
Update Time:2025-06-29

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
    • Inchi: 1S/C8H7ClF2N2O2/c1-4-6(3-9)12-5(8(10)11)2-7(4)13(14)15/h2,8H,3H2,1H3
    • InChI Key: CQHXKNDDYHPYBJ-UHFFFAOYSA-N
    • SMILES: ClCC1C(C)=C(C=C(C(F)F)N=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029018244-250mg
2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
1805066-19-6 95%
250mg
$1,068.20 2022-04-01
Alichem
A029018244-500mg
2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
1805066-19-6 95%
500mg
$1,769.25 2022-04-01
Alichem
A029018244-1g
2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
1805066-19-6 95%
1g
$2,923.95 2022-04-01

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6)

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, difluoromethyl, and nitro groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine is particularly noteworthy. The presence of the chloromethyl group imparts reactivity and functional versatility, while the difluoromethyl moiety contributes to metabolic stability and pharmacokinetic properties. The nitro group, a common functional group in many bioactive molecules, enhances the compound's electronic and steric properties, potentially influencing its biological activity.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt cellular processes such as DNA replication and protein synthesis.

The pharmacokinetic profile of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine has been extensively studied to optimize its therapeutic potential. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while the presence of the difluoromethyl group enhances metabolic stability, prolonging its half-life in vivo.

To further explore the therapeutic applications of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating viral infections and cancer. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6) represents a promising lead compound in the development of novel therapeutics. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

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